2-(4-Bromo-2,6-dimethylphenyl)ethan-1-amine hydrochloride

• IUPAC Name: 2-(4-bromo-2,6-dimethylphenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C10H14BrN.ClH/c1-7-5-9(11)6-8(2)10(7)3-4-12;/h5-6H,3-4,12H2,1-2H3;1H
• InChI Key: YBTAIELNWWBFJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CCN)C)Br.Cl
• Molecular Formula: C10H15BrClN
• Molecular Weight: 264.59 g/mol

Description

2-(4-Bromo-2,6-dimethylphenyl)ethan-1-amine hydrochloride is a chemical compound with the molecular formula C10H15BrClN. It is used for pharmaceutical testing.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 2-amino-1-(4-bromo-2,5-dimethoxyphenyl)ethan-1-one (bk-2C-B) was achieved through the hexamethylenetetramine route followed by hydrochloric acid hydrolysis of the quaternary ammonium salt.

Molecular Structure Analysis

The InChI code for a similar compound, 1-(4-bromo-2,6-dimethoxyphenyl)ethan-1-amine hydrochloride, is 1S/C10H14BrNO2.ClH/c1-6(12)10-8(13-2)4-7(11)5-9(10)14-3;/h4-6H,12H2,1-3H3;1H.

Scientific Research Applications

Organic Building Blocks

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Synthesis of Diazines

It could potentially be used in the synthesis of diazine alkaloids, which are two-nitrogen containing compounds found in nature (DNA, RNA, flavors, and fragrances). .

Anticancer Applications

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Antimicrobial Applications

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Antihypertensive Applications

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Antidiabetic Applications

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Mechanism of Action

Target of Action

“2-(4-Bromo-2,6-dimethylphenyl)ethan-1-amine hydrochloride” is likely to interact with proteins or enzymes in the body that have affinity for aromatic compounds. The bromine atom could potentially enhance the lipophilicity of the compound, allowing it to cross cell membranes more easily .

Mode of Action

The compound might undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions could alter the structure of the target proteins or enzymes, thereby modulating their activity.